Cas no 1261854-90-3 (5-Chloro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride)

• Product Name: 5-Chloro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride
• CAS No: 1261854-90-3
• MF: C₁₄H₇Cl₂F₃O₂
• MW: 335.105392694473
• CID: 4992062
• Update Time: 2025-06-20

5-Chloro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride

• Inchi： 1S/C14H7Cl2F3O2/c15-9-4-5-11(13(16)20)12(7-9)8-2-1-3-10(6-8)21-14(17,18)19/h1-7H
• InChI Key： HMQFGUXXUHPXDD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)Cl)=C(C=1)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 5.9
• Topological Polar Surface Area: 26.3

Additional information on 5-Chloro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride

Professional Introduction to 5-Chloro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride (CAS No. 1261854-90-3)

5-Chloro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, with the CAS number 1261854-90-3, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, particularly the presence of a chloro substituent and a trifluoromethoxy group on a biphenyl core, make it a versatile building block for further chemical modifications. The biphenyl-2-carbonyl chloride moiety is particularly noteworthy, as it serves as a crucial electrophile in many synthetic pathways.

In recent years, the demand for fluorinated compounds in drug development has surged due to their enhanced metabolic stability and improved pharmacokinetic properties. The trifluoromethoxy group, in particular, is known for its ability to modulate the bioavailability and binding affinity of drug candidates. This has led to extensive research into the synthesis and applications of biphenyl derivatives, including 5-Chloro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride.

The compound's reactivity as an acylating agent is another area of intense interest. The carbonyl chloride functionality readily reacts with nucleophiles such as amines and alcohols to form amides and esters, respectively. These reactions are fundamental in constructing complex molecular architectures, which are often required for the development of novel therapeutic agents. The presence of the chloro substituent further enhances its utility by allowing for additional functionalization through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions.

Recent studies have highlighted the role of biphenyl derivatives in the development of anticancer agents. The biphenyl core is a common motif in many approved drugs, and modifications to this scaffold have led to compounds with improved efficacy and reduced toxicity. For instance, researchers have demonstrated that incorporating fluorine atoms into biphenyl-based molecules can enhance their ability to inhibit specific kinases involved in cancer cell proliferation. The compound 5-Chloro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride is being explored as a precursor for such derivatives, with promising preliminary results.

The agrochemical industry has also shown interest in this compound due to its potential use in developing novel pesticides and herbicides. Fluorinated biphenyl derivatives are known for their increased resistance to degradation, which can lead to more effective and longer-lasting crop protection solutions. The ability to modify the biphenyl core through reactions involving 5-Chloro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride opens up numerous possibilities for designing molecules with tailored biological activities.

In terms of synthetic methodologies, recent advances in catalytic systems have enabled more efficient and sustainable routes to fluorinated biphenyl compounds. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling and copper-mediated radical processes, have been particularly effective in introducing fluorine atoms into aromatic rings. These techniques have been applied to synthesize analogs of 5-Chloro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride, providing access to a diverse library of biologically relevant molecules.

The safety and handling of 5-Chloro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride are also important considerations. While it is not classified as a hazardous material under standard regulatory guidelines, appropriate precautions should be taken during its use due to its reactivity. Personal protective equipment (PPE), such as gloves and safety goggles, should be worn when handling this compound in laboratory settings. Additionally, good ventilation and proper waste disposal methods are essential to ensure safe usage.

The future prospects for this compound are bright, with ongoing research aimed at expanding its applications in drug discovery and material science. The combination of its structural versatility and reactivity makes it an invaluable tool for synthetic chemists working on cutting-edge therapeutics. As our understanding of fluorinated compounds continues to grow, so too will the importance of intermediates like 5-Chloro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride in shaping the future of medicinal chemistry.